4-(6-Bromopyridin-2-yl)-2-methylbut-3-yn-2-ol
Cat. No. B8563210
M. Wt: 240.10 g/mol
InChI Key: KADVCZZQCFOWEX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
|
REACTION_SMILES
|
[Br:6][c:7]1[n:8][c:9]([C:13]#[CH:14])[cH:10][cH:11][cH:12]1.[CH2:1]([Li:2])[CH2:3][CH2:4][CH3:5].[CH3:15][C:16]([CH3:17])=[O:18].[O:19]1[CH2:20][CH2:21][CH2:22][CH2:23]1>>[Br:6][c:7]1[n:8][c:9]([C:13]#[C:14][C:16]([CH3:15])([CH3:17])[OH:18])[cH:10][cH:11][cH:12]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C#Cc1cccc(Br)n1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Li]CCCC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)=O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1CCOC1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC(C)(O)C#Cc1cccc(Br)n1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
